Cas no 55226-78-3 (P-coumarate, Methyl)

• Product Name: P-coumarate, Methyl
• CAS No: 55226-78-3
• MF: C₁₂H₁₂O₄
• MW: 220.221283912659
• CID: 1595383
• PubChem ID: 1239842
• Update Time: 2025-04-21

P-coumarate, Methyl Chemical and Physical Properties

Names and Identifiers

• P-coumarate, Methyl
• (E)-methyl 3-(4-(benzyloxy)phenyl)acrylate
• (E)-methyl 3-(4-acetoxyphenyl)acrylate
• 4-benzyloxycinnamic acid methyl ester
• methyl (2E)-3-[4-(acetyloxy)phenyl]acrylate
• methyl (E)-3-(4-benzyloxyphenyl)prop-2-enoate
• 4-Benzyloxy-trans-zimtsaeure-methylester
• methyl (2E)-3-[4-(benzyloxy)phenyl]acrylate
• AKOS000295934
• Methyl 4-Benzyloxy Cinnamate
• (2E)-3-[4-(Phenylmethoxy)phenyl]-2-propenoic Acid Methyl Ester
• SureCN2776601
• methyl 4-acetoxycinnamate
• 4-benzyloxy-trans-cinnamic acid methyl ester
• AC1NWH8K
• ZINC03201534
• methyl p-coumarate acetate
• 4-Acetoxy-trans-zimtsaeure-methylester
• methyl (2E)-3-[4-(acetyloxy)phenyl]-2-propenoate
• 4-acetoxy-trans-cinnamic acid methyl ester
• FT-0671531
• methyl (E)-3-(4-(benzyloxy)phenyl)acrylate
• (E)-methyl 3-(4-(benzyloxy)phenyl)acrylate; (E)-methyl 3-(4-acetoxyphenyl)acrylate; 4-benzyloxycinnamic acid methyl ester; methyl (2E)-3-[4-(acetyloxy)phenyl]acrylate; methyl (E)-3-(4-benzyloxyphenyl)prop-2-enoate; 4-Benzyloxy-trans-zimtsaeure-methylester; methyl (2E)-3-[4-(benzyloxy)phenyl]acrylate; AKOS000295934; Methyl 4-Benzyloxy Cinnamate; (2E)-3-[4-(Phenylmethoxy)phenyl]-2-propenoic Acid Methyl Ester; SureCN2776601; methyl 4-aceto
• bmse010080
• Q27159266
• 55226-78-3
• methyl (E)-3-(4-acetoxyphenyl)prop-2-enoate
• methyl (2E)-3-[4-(acetyloxy)phenyl]prop-2-enoate
• SCHEMBL1100397
• AC1LOGX2
• NSC-40946
• NSC40946
• IVNWLXAJTPUMJK-VMPITWQZSA-N
• CHEBI:86584
• methyl (E)-3-(4-acetyloxyphenyl)prop-2-enoate

• Inchi： 1S/C12H12O4/c1-9(13)16-11-6-3-10(4-7-11)5-8-12(14)15-2/h3-8H,1-2H3/b8-5+
• InChI Key： IVNWLXAJTPUMJK-VMPITWQZSA-N
• SMILES： O(C(C)=O)C1C=CC(/C=C/C(=O)OC)=CC=1

Computed Properties

• Exact Mass: 220.07356
• Monoisotopic Mass: 220.074
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 5
• Complexity: 275
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• Density: 1.171
• Boiling Point: 336.2°C at 760 mmHg
• Flash Point: 167.3°C
• Refractive Index: 1.549
• PSA: 52.6
• LogP: 1.79810